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Compound of Interest

Compound Name: Titanium silicide (Ti5Si3)

Cat. No.: B078168 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of titanium silicide
(Ti5Si3) as a reinforcing phase in high-temperature aerospace alloys. The information

presented is intended to guide researchers and scientists in the development and

characterization of these advanced materials.

Introduction to Ti5Si3 in Aerospace Alloys
Titanium alloys are extensively used in the aerospace industry due to their high strength-to-

weight ratio, excellent corrosion resistance, and good fatigue life.[1][2][3] However, their

application at elevated temperatures is often limited by a decrease in mechanical properties

and poor oxidation resistance.[3] The intermetallic compound titanium silicide (Ti5Si3) has

emerged as a promising reinforcing phase for high-temperature titanium alloys owing to its high

melting point (2130 °C), high hardness and elastic modulus, and excellent creep resistance.[4]

[5] The incorporation of Ti5Si3 into a titanium alloy matrix can significantly enhance its high-

temperature performance, making it suitable for demanding applications such as turbine engine

components.[1][6]
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The following tables summarize the key quantitative data for Ti5Si3-containing alloys at high

temperatures.

Table 1: High-Temperature Mechanical Properties of Ti-Si Alloys

Alloy
Composit
ion

Testing
Temperat
ure (°C)

Ultimate
Tensile
Strength
(MPa)

Yield
Strength
(MPa)

Elongatio
n (%)

Hardness
(HV)

Creep
Rate (s⁻¹)

Ti-6Al-4V

(baseline)
540 930 - - 340-370 -

Ti-Ti5Si3

Eutectic

Composite

600-800 >800 - ~2 -

Superior to

near-α Ti

alloys

Ti5Si3

(monolithic

)

Room

Temperatur

e

- - - 1100-1200 -

Ti-3Si-

1.5Fe-1Mo

Room

Temperatur

e

- - -
~600 (55.6

HRC)
-

Ti-Al-Si

Alloy (MA +

SPS)

Room

Temperatur

e

- - Brittle 750-1066 -

MA: Mechanical Alloying, SPS: Spark Plasma Sintering

Table 2: High-Temperature Oxidation Behavior of Ti5Si3 and its Alloys
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Material
Temperatur
e (°C)

Exposure
Time (h)

Mass Gain
(mg/cm²)

Oxide Scale
Compositio
n

Notes

Ti5Si3 1000 500 -

TiO2 (rutile),

TiN, TiSi,

TiSi2

Poor

oxidation

resistance in

air.

Ti5Si3.2 1000 - - SiO2

Excellent

oxidation

resistance.

Ti5Si3 + C 1000 - - -

Excellent

oxidation

resistance.

MoSiBTiC +

10% Cr
800 50 < -1 Cr2(MoO4)3

Significantly

improved

oxidation

resistance.

MoSiBTiC +

5% Cr, 5% Al
800 50 < -1

Cr2(MoO4)3,

Al2(MoO4)3

Significantly

improved

oxidation

resistance.

MoSiBTiC

(base)
900-1000 -

Parabolic

weight loss
TiO2, SiO2

Dense and

protective

scale

formation.

Experimental Protocols
Synthesis of Ti-Ti5Si3 In-Situ Composites via Arc
Melting and Centrifugal Casting
This protocol describes the fabrication of Ti-Ti5Si3 in-situ composites from elemental powders.

Materials:
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Titanium sponge (99.6% purity)

Silicon powder (99.5% purity)

Equipment:

Vacuum arc melting furnace with a non-consumable tungsten electrode and a water-cooled

copper crucible

Centrifugal casting machine with a lost wax mold

Procedure:

Alloy Preparation:

1. Weigh the titanium sponge and silicon powder to achieve the desired Ti-Si composition

(e.g., eutectic at 8.5 wt.% Si).[7]

2. Thoroughly mix the raw materials.

3. Press the mixture into a cylindrical electrode.

Vacuum Arc Melting:

1. Place the electrode in the vacuum arc melting furnace.

2. Evacuate the furnace chamber to a high vacuum (e.g., 10⁻³ Pa).

3. Backfill the chamber with high-purity argon to a pressure of approximately 50 kPa.

4. Initiate the arc between the tungsten electrode and the raw material to melt the alloy.

5. Re-melt the ingot several times to ensure compositional homogeneity.

Centrifugal Casting:

1. Place the resulting Ti-Si alloy ingot into the crucible of the centrifugal casting machine.
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2. Heat the alloy to the desired pouring temperature above its liquidus temperature (e.g.,

>1330°C for the eutectic composition).[7]

3. Prepare a pre-heated lost wax ceramic mold.

4. Simultaneously initiate the rotation of the mold and pour the molten alloy.

5. Allow the casting to cool to room temperature under a protective atmosphere or in a

vacuum.

6. Remove the casting from the mold.

Synthesis of Nanostructured Ti5Si3 via Mechanical
Alloying
This protocol details the solid-state synthesis of nanostructured Ti5Si3 powder.[5]

Materials:

Titanium powder (< 45 µm, 99.5% purity)

Silicon powder (< 45 µm, 99.5% purity)

Process control agent (e.g., stearic acid)

Equipment:

High-energy planetary ball mill

Hardened steel or tungsten carbide vials and milling balls

Glove box with an inert atmosphere (e.g., argon)

Procedure:

Powder Preparation:
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1. Weigh the titanium and silicon powders in the stoichiometric ratio for Ti5Si3 (Ti-37.5 at.%

Si).

2. Add a small amount of process control agent (e.g., 1-2 wt.%) to prevent excessive cold

welding.

3. Load the powders and milling balls into the milling vial inside an argon-filled glove box to

prevent oxidation. A ball-to-powder weight ratio of 10:1 to 20:1 is typically used.[4]

Mechanical Alloying:

1. Seal the vials and place them in the planetary ball mill.

2. Mill the powders at a high rotational speed (e.g., 200-400 rpm) for an extended period

(e.g., 20-60 hours).[8]

3. Periodically interrupt the milling process to take small powder samples for analysis (e.g.,

XRD) to monitor the progress of the reaction.

Powder Characterization:

1. Handle the resulting nanocrystalline Ti5Si3 powder in an inert atmosphere.

2. Characterize the powder using techniques such as X-ray diffraction (XRD) to confirm

phase formation and scanning electron microscopy (SEM) to observe particle morphology.

High-Temperature Oxidation Testing
This protocol outlines a standard procedure for evaluating the oxidation resistance of Ti5Si3-

containing alloys.

Equipment:

High-temperature tube or box furnace

Alumina crucibles

Analytical balance (±0.1 mg accuracy)
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Procedure:

Sample Preparation:

1. Cut rectangular coupons of the alloy to be tested (e.g., 10 x 10 x 2 mm).

2. Grind all surfaces with SiC paper up to a 600-grit finish.[9]

3. Clean the samples ultrasonically in acetone and then ethanol.

4. Measure the dimensions of each sample to calculate the surface area.

5. Weigh each sample using an analytical balance.

Oxidation Exposure:

1. Place the samples in pre-weighed alumina crucibles.

2. Insert the crucibles into the furnace.

3. Heat the furnace to the desired test temperature (e.g., 800-1200°C) in an air or controlled

oxygen atmosphere.

4. Hold the samples at the test temperature for a specified duration. For cyclic oxidation, the

samples are periodically cooled to room temperature and weighed.

Analysis:

1. After the exposure time, cool the furnace to room temperature.

2. Carefully remove the crucibles and weigh the samples to determine the mass change per

unit area.

3. Analyze the surface and cross-section of the oxidized samples using SEM/EDS and XRD

to characterize the oxide scale morphology and composition.[10][11]

High-Temperature Creep Testing
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This protocol describes the methodology for determining the creep behavior of Ti5Si3 alloys at

elevated temperatures.[12]

Equipment:

Creep testing machine with a high-temperature furnace and extensometer

Tensile test specimens machined from the alloy

Procedure:

Specimen Preparation:

1. Machine tensile specimens with a defined gauge length and cross-sectional area from the

alloy according to a standard (e.g., ASTM E139).

Creep Test:

1. Mount the specimen in the grips of the creep testing machine.

2. Attach the extensometer to the gauge section of the specimen.

3. Heat the specimen to the desired test temperature and allow it to stabilize.

4. Apply a constant tensile load to the specimen.

5. Record the strain as a function of time throughout the test.

6. Continue the test until the specimen fractures or a predetermined strain or time is reached.

[12]

Data Analysis:

1. Plot the creep strain versus time to generate a creep curve.

2. Determine the steady-state (secondary) creep rate from the linear portion of the creep

curve.

3. Analyze the fracture surface using SEM to identify the creep failure mechanism.
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Visualizations
Experimental Workflow for Development and
Characterization of Ti5Si3-Containing Aerospace Alloys
Caption: Workflow for Ti5Si3 alloy development.

Logical Relationship of Factors Affecting High-
Temperature Performance
Caption: Factors influencing Ti5Si3 alloy performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Research on preparation and characterization of Ti-Ti5Si3 gradient composite porous
material via in-situ react [ycrh-filter.com]

3. researchgate.net [researchgate.net]

4. Mechanical alloying - Wikipedia [en.wikipedia.org]

5. ntrs.nasa.gov [ntrs.nasa.gov]

6. matec-conferences.org [matec-conferences.org]

7. researchgate.net [researchgate.net]

8. Properties Comparison of Ti-Al-Si Alloys Produced by Various Metallurgy Methods - PMC
[pmc.ncbi.nlm.nih.gov]

9. mdpi.com [mdpi.com]

10. researchgate.net [researchgate.net]

11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

12. gruppofrattura.it [gruppofrattura.it]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b078168?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/346179873_Properties_of_Novel_High_Temperature_Titanium_Alloys_for_Aerospace_Applications
https://www.ycrh-filter.com/news/research-on-preparation-and-characterization-of-ti-ti5si3-gradient-composite-porous-material-via-in-situ-reactive-process.html
https://www.ycrh-filter.com/news/research-on-preparation-and-characterization-of-ti-ti5si3-gradient-composite-porous-material-via-in-situ-reactive-process.html
https://www.researchgate.net/publication/379763863_Mechanical_Properties_and_Performance_of_Titanium-Based_Alloys_Used_in_Aerospace_Applications
https://en.wikipedia.org/wiki/Mechanical_alloying
https://ntrs.nasa.gov/api/citations/20040110434/downloads/20040110434.pdf
https://www.matec-conferences.org/articles/matecconf/pdf/2020/17/matecconf_ti2019_04006.pdf
https://www.researchgate.net/publication/249958871_Economical_Creep_Testing_of_Ultrahigh-temperature_Alloys
https://pmc.ncbi.nlm.nih.gov/articles/PMC6803991/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6803991/
https://www.mdpi.com/1099-4300/18/2/62
https://www.researchgate.net/figure/XRD-analysis-of-oxidized-alloys-after-oxidation-testing-at-a-1123K-and-b-1273K_fig4_338373864
https://pdfs.semanticscholar.org/17a2/96737425d13261b1072a2ef6a9dd5b0408d4.pdf
https://www.gruppofrattura.it/ocs/index.php/esis/ECF14/paper/download/5965/5067
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols for High-Temperature
Aerospace Alloys Featuring Ti5Si3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078168#high-temperature-applications-of-ti5si3-in-
aerospace-alloys]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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